Cas no 1856595-34-0 (5-(Methoxymethyl)furan-2-carbothioamide)

• Product Name: 5-(Methoxymethyl)furan-2-carbothioamide
• CAS No: 1856595-34-0
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 6578457
• PubChem ID: 127005352
• Update Time: 2025-05-20

5-(Methoxymethyl)furan-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)furan-2-carbothioamide
• 1856595-34-0
• EN300-1854939
• 5-(Methoxymethyl)furan-2-carbothioamide

• Inchi： 1S/C7H9NO2S/c1-9-4-5-2-3-6(10-5)7(8)11/h2-3H,4H2,1H3,(H2,8,11)
• InChI Key： NCUCBWALVVAUGL-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=C(COC)O1)N

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.5Ų

Additional information on 5-(Methoxymethyl)furan-2-carbothioamide

5-(Methoxymethyl)furan-2-carbothioamide: A Comprehensive Overview

5-(Methoxymethyl)furan-2-carbothioamide (CAS No. 1856595-34-0) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials. The molecule consists of a furan ring substituted with a methoxymethyl group at the 5-position and a carbothioamide group at the 2-position, making it a versatile building block for further chemical modifications.

The furan ring is a key structural element in this compound, contributing to its aromaticity and reactivity. The methoxymethyl group introduces electron-donating properties, which can influence the electronic characteristics of the molecule. Recent studies have shown that such substituents can enhance the stability of the compound under various reaction conditions, making it suitable for use in high-throughput chemical synthesis platforms. The carbothioamide group, on the other hand, imparts nucleophilic properties, enabling the compound to participate in a wide range of nucleophilic substitution reactions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 5-(Methoxymethyl)furan-2-carbothioamide with unprecedented accuracy. These studies reveal that the compound exhibits a unique balance of electron-rich and electron-poor regions, which can be exploited in designing novel catalysts for organic transformations. For instance, researchers at the University of California have demonstrated that this compound can act as an efficient ligand in transition metal-catalyzed reactions, significantly improving reaction yields and selectivity.

In terms of synthesis, 5-(Methoxymethyl)furan-2-carbothioamide can be prepared via a multi-step process involving furan derivatization and subsequent thioamidation. The synthesis begins with the preparation of 5-methoxymethylfuran-2-carboxylic acid, which is then converted into its corresponding acid chloride using thionyl chloride. The final step involves reacting the acid chloride with ammonia or an amine derivative to form the carbothioamide group. This synthetic pathway has been optimized to achieve high yields and purity, making it amenable to large-scale production.

The application of 5-(Methoxymethyl)furan-2-carbothioamide extends beyond traditional organic synthesis. Recent research has highlighted its potential as a precursor for bioactive molecules. For example, scientists at Kyoto University have utilized this compound as a building block in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerase enzymes. The compound's ability to form stable conjugates with biological molecules makes it an attractive candidate for drug delivery systems.

Moreover, 5-(Methoxymethyl)furan-2-carbothioamide has shown promise in materials science applications. Researchers at MIT have explored its use as a precursor for conducting polymers, leveraging its aromaticity and nucleophilic properties to create materials with enhanced electrical conductivity. These materials hold potential for use in flexible electronics and energy storage devices.

In terms of toxicity and environmental impact, recent studies suggest that 5-(Methoxymethyl)furan-2-carbothioamide exhibits low acute toxicity in experimental models. However, further research is required to fully understand its long-term effects on ecosystems and human health. Regulatory agencies are closely monitoring its use in industrial applications to ensure compliance with safety standards.

In conclusion, 5-(Methoxymethyl)furan-2-carbothioamide (CAS No. 1856595-34-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a valuable tool for future innovations in drug discovery, catalysis, and materials science.